Cas no 1806999-40-5 (2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806999-40-5
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4891280
• Update Time: 2025-06-27

2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-3-2-15-6(7(9)10)4(5(3)14)8(11,12)13/h2,7H,1H3
• InChI Key： LRCOARNZBCWWGO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806999-40-5)

2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine, with the CAS number 1806999-40-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, a methoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine has been a subject of extensive research due to its potential applications in drug discovery and development. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, making it an attractive moiety in the design of novel therapeutic agents. The iodo substituent, on the other hand, can be used as a handle for further chemical modifications or as a radiolabel for imaging studies. The methoxy group and trifluoromethyl group contribute to the overall lipophilicity and electronic properties of the molecule, which are crucial for optimizing its biological activity.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule appears to interfere with viral replication processes, making it a promising lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine could be further developed as a targeted therapy for cancer treatment.

The physicochemical properties of 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine have been extensively characterized using various analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These data are essential for understanding the compound's behavior in biological systems and for optimizing its formulation and delivery methods.

In terms of safety and toxicity, preliminary studies have indicated that 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine exhibits low cytotoxicity towards normal cells at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile and potential side effects. Preclinical studies are currently underway to evaluate the compound's pharmacokinetics, biodistribution, and metabolism in animal models.

The future prospects for 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine are promising. Ongoing research aims to optimize its chemical structure through rational drug design approaches to enhance its potency and selectivity. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and reduce dosing frequency. Clinical trials are expected to commence in the near future to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, 2-(Difluoromethyl)-4-iodo-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806999-40-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent against viral infections and cancer. Continued research will undoubtedly uncover new applications and refine its utility in clinical settings.